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3-Methylchromone proper disposal procedures
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Compound of Interest

Compound Name: 3-Methylchromone

Cat. No.: B1206851

Proper disposal of 3-Methylchromone is critical to ensure laboratory safety and environmental
compliance. As a substance classified with specific health hazards, it requires management as
regulated chemical waste. Adherence to institutional and federal guidelines is mandatory to
mitigate risks to personnel and the environment.

Immediate Safety and Hazard Assessment

Before handling 3-Methylchromone for disposal, it is essential to be aware of its associated
hazards. This substance is categorized as an irritant and is harmful if swallowed.

Hazard Profile of 3-Methylchromone

Hazard L
. GHS Code Description Source
Classification
Acute Toxicity, Oral H302 Harmful if swallowed [1]
Skin Irritation H315 Causes skin irritation [2]
o Causes serious eye
Eye Irritation H319 o [2]
irritation
Specific target organ H335 May cause respiratory
toxicity irritation

Note: Hazard codes are based on 3-Methylchromone and closely related derivatives.
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Step-by-Step Disposal Protocol

The disposal of 3-Methylchromone must be handled through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste contractor. Do not dispose
of this chemical in the regular trash or down the sanitary sewer.

1. Waste Collection and Segregation

o Designate a Waste Container: Use a dedicated, compatible container for collecting 3-
Methylchromone waste. The container must be in good condition, with no leaks or rust, and
have a secure, screw-on cap. Plastic bottles are often preferred over glass when chemical
compatibility is not an issue.

e Segregate Waste: Do not mix 3-Methylchromone with incompatible waste streams. Store
waste containers according to their hazard class (e.g., flammable, corrosive, toxic).

2. Labeling the Hazardous Waste Container Proper labeling is a critical regulatory requirement.
The container must be labeled with a hazardous waste tag as soon as waste is added.

e The label must include the words "Hazardous Waste".

o Write out the full chemical name: "3-Methylchromone". Do not use abbreviations or
chemical formulas.

« List the quantity or concentration of the waste. For mixtures, every component must be
listed.

 Include the date of waste generation and the location (e.g., building, room number).
¢ Provide the name and contact information of the Principal Investigator or responsible party.
3. Storage of Chemical Waste

o Location: Store the waste container in a designated satellite accumulation area near the
point of generation.

o Containment: Keep the container sealed at all times, except when adding waste. It is best
practice to use secondary containment to prevent spills.
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e Volume Limits: Be aware of institutional limits on the volume of hazardous waste that can be
accumulated (e.g., typically no more than 55 gallons).

4. Arranging for Disposal

¢ Once the waste container is full or the experiment is complete, submit a request for waste
pickup to your institution's EHS office. This is often done by submitting a completed
hazardous waste form.

» Do not move hazardous waste from its accumulation area; trained EHS personnel will handle
transportation.

5. Disposal of Empty Containers Containers that held 3-Methylchromone are also considered
hazardous waste until properly decontaminated.

» Triple Rinsing: To render an empty container non-hazardous, it must be triple-rinsed with a
suitable solvent that can remove the chemical residue.

o Collect Rinsate: The first rinseate (and for highly toxic chemicals, the first three) must be
collected and disposed of as hazardous waste.

» Final Disposal: After triple-rinsing and air-drying, completely deface or remove the original
chemical label. The clean, de-labeled container can then typically be disposed of in the
regular trash or recycled, based on institutional policy.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 3-
Methylchromone.
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Caption: Workflow for the safe disposal of 3-Methylchromone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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